Cas no 1935310-34-1 (5-bromo-2-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 5-bromo-2-nitrobenzene-1-sulfonyl fluoride
• CAS No: 1935310-34-1
• MF: C₆H₃BrFNO₄S
• MW: 284.059723138809
• MDL: MFCD28968588
• CID: 5162836
• PubChem ID: 122236128
• Update Time: 2025-11-01

5-bromo-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 5-bromo-2-nitro-
• 5-bromo-2-nitrobenzene-1-sulfonyl fluoride

• MDL： MFCD28968588
• Inchi： 1S/C6H3BrFNO4S/c7-4-1-2-5(9(10)11)6(3-4)14(8,12)13/h1-3H
• InChI Key： MAULGJXGALOPIJ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC(Br)=CC=C1[N+]([O-])=O

Additional information on 5-bromo-2-nitrobenzene-1-sulfonyl fluoride

5-Bromo-2-Nitrobenzene-1-Sulfonyl Fluoride (CAS No. 1935310-34-1): An Overview

5-Bromo-2-nitrobenzene-1-sulfonyl fluoride (CAS No. 1935310-34-1) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a bromine atom, a nitro group, and a sulfonyl fluoride moiety. These functional groups endow the compound with a range of reactive properties, making it an important intermediate in various chemical reactions.

The molecular formula of 5-bromo-2-nitrobenzene-1-sulfonyl fluoride is C₇H₃BrFNO₄S, and its molecular weight is approximately 285.06 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its high reactivity and stability under various conditions make it a valuable reagent in synthetic chemistry.

In the context of organic synthesis, 5-bromo-2-nitrobenzene-1-sulfonyl fluoride is often used as a sulfonylating agent. The sulfonyl fluoride group can react with nucleophiles to form sulfonamides, which are important building blocks in the synthesis of pharmaceuticals and agrochemicals. For instance, recent studies have shown that this compound can be used to synthesize novel sulfonamide derivatives with potential antiviral and anticancer activities.

The bromine atom in 5-bromo-2-nitrobenzene-1-sulfonyl fluoride provides additional synthetic flexibility. It can be readily substituted or eliminated to form a variety of substituted benzene derivatives. This property is particularly useful in the development of new materials and polymers. For example, researchers have utilized this compound to create novel polymers with enhanced thermal stability and mechanical strength.

The nitro group in 5-bromo-2-nitrobenzene-1-sulfonyl fluoride can also undergo reduction to form an amino group, which opens up further synthetic possibilities. This transformation is often achieved using catalytic hydrogenation or chemical reducing agents such as tin(II) chloride or iron powder. The resulting amino-substituted compounds are valuable intermediates in the synthesis of dyes, pigments, and pharmaceuticals.

In the pharmaceutical industry, 5-bromo-2-nitrobenzene-1-sulfonyl fluoride has gained attention for its potential use in drug discovery and development. Its ability to form sulfonamides makes it a useful tool for generating libraries of compounds for high-throughput screening. Recent studies have identified several sulfonamide derivatives derived from this compound that exhibit potent activity against various pathogens and cancer cells.

Beyond its applications in organic synthesis and pharmaceutical research, 5-bromo-2-nitrobenzene-1-sulfonyl fluoride has also found use in materials science. Its unique combination of functional groups allows it to serve as a building block for the synthesis of advanced materials with tailored properties. For instance, researchers have explored the use of this compound in the development of new types of polymer electrolytes for lithium-ion batteries.

The environmental impact of 5-bromo-2-nitrobenzene-1-sulfonyl fluoride is another important consideration. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal practices are essential to minimize any potential risks. Studies have shown that the compound can be safely handled under standard laboratory conditions when appropriate safety protocols are followed.

In conclusion, 5-bromo-2-nitrobenzene-1-sulfonyl fluoride (CAS No. 1935310-34-1) is a multifunctional compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactive properties make it an invaluable reagent for chemists and researchers working in these fields. Ongoing research continues to uncover new uses and applications for this versatile compound, further highlighting its importance in modern chemistry.